Cas no 30098-34-1 (4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid)

• Product Name: 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid
• CAS No: 30098-34-1
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• MDL: MFCD19671254
• CID: 1093683
• PubChem ID: 18404937
• Update Time: 2025-06-18

4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid
• AK148464
• AX8285810
• 4-(4-bromo-2,5-dimethyl-phenyl)4-oxo-butanoic acid
• MFCD19671254
• DS-8903
• DB-166340
• SCHEMBL6565291
• AKOS013504563
• 30098-34-1
• SC5076
• CS-0153576
• 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoicacid

• MDL： MFCD19671254
• Inchi： 1S/C12H13BrO3/c1-7-6-10(13)8(2)5-9(7)11(14)3-4-12(15)16/h5-6H,3-4H2,1-2H3,(H,15,16)
• InChI Key： LLRQYYLOSBQVAO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid

Introduction to 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid (CAS No. 30098-34-1)

4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid (CAS No. 30098-34-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various therapeutic areas. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid is C₁₂H₁₃BrO₃, and it has a molecular weight of approximately 277.13 g/mol. The compound consists of a substituted phenyl ring attached to a butanoic acid moiety, with a bromine atom and two methyl groups providing additional functional groups that contribute to its chemical reactivity and biological activity.

Synthesis Methods: The synthesis of 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromo-2,5-dimethylbenzaldehyde with malonic acid in the presence of a base such as sodium ethoxide. This Claisen condensation reaction yields the desired product after subsequent oxidation steps. Another approach involves the use of Grignard reagents to form the carbon-carbon bond between the aromatic ring and the butanoic acid moiety.

Chemical Properties: 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid is a white crystalline solid that is soluble in polar solvents such as ethanol and dimethyl sulfoxide (DMSO). It exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation. The presence of the carboxylic acid group makes it suitable for various chemical reactions, including esterification, amidation, and coupling reactions with other functional groups.

Biological Activities: Recent studies have highlighted the potential biological activities of 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid. One notable area of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests its potential as a lead compound for developing anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid has also been investigated for its anticancer properties. A study published in Cancer Research demonstrated that this compound can induce apoptosis in human breast cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings open up new avenues for exploring its use in cancer therapy.

Clinical Applications: While still in the early stages of development, 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid shows promise as a potential therapeutic agent. Preclinical studies have indicated that it may be effective in treating inflammatory diseases and certain types of cancer. However, further research is needed to fully understand its pharmacokinetics, toxicity profile, and efficacy in animal models before it can be advanced to clinical trials.

Literature Review: The scientific literature on 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid is rapidly expanding. A review article published in Chemical Reviews provides an extensive overview of the synthetic methods, biological activities, and potential applications of this compound. The review highlights ongoing efforts to optimize its structure for improved potency and selectivity.

FUTURE DIRECTIONS: The future research on 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid is likely to focus on several key areas. These include developing more efficient synthetic routes to increase yield and reduce costs, exploring its interactions with biological targets at the molecular level using advanced techniques such as X-ray crystallography and NMR spectroscopy, and conducting preclinical studies to evaluate its safety and efficacy in vivo.

In conclusion, 4-(4-Bromo-2,5-dimethylphenyl)-4-oxobutanoic acid (CAS No. 30098-34-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the treatment of inflammatory diseases and cancer.